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The table below summarizes key parameters from published studies that successfully used intraperitoneal

(i.p.) injection of TWS119 in rodent models.

. Primary . .
Animal Dosage & Vehicle & Injection L
Research ) . Citation
Model Concentration Formulation Schedule
Focus
Adult Microglial 10 mg/kg [1] Dissolved in 1% Once daily from [1]
C57BL/6 activation & DMSO [1] day 1 to 14 after
mice stroke recovery stroke [1]
Adult SD Attenuating 30 mgl/kg [2] Dissolved in 1 Single injection [2]
rats tPA-induced mL of 1% DMSO immediately after
hemorrhage (in saline) [2] rtPA, at 4h after
MCAO [2]
Neonatal Hypoxic- 30 mgl/kg [3] [4] Dissolved in 1% Single injection 20 [3] [4]
SD rats ischemic brain DMSO [3] [4] min prior to HI
damage procedure [4]

Experimental Workflow for TWS119 Administration
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This diagram outlines the key stages of a typical experiment involving TWS119 i.p. injection, from

preparation to outcome assessment.

TWS119 Intraperitoneal Injection Experimental Workflow
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Frequently Asked Questions & Troubleshooting
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Q1: What is the standard vehicle for preparing TWS119, and are there any critical notes on its

solubility?

A: The standard vehicle is 1% DMSO in saline [1] [2]. TWS119 has good solubility in DMSO (> 50
mg/mL) [5] [6]. First, prepare a concentrated stock solution in 100% DMSO, then dilute it to the final
working concentration with saline to achieve the 1% DMSO vehicle. This ensures the compound remains in

solution and minimizes the risk of precipitation upon injection. Always prepare a fresh solution before use.
Q2: The desired biological effect is not observed after TWS119 injection. What could be the issue?

A: Here is a step-by-step troubleshooting guide:

e Confirm Pathway Activation: The intended effect of TWS119 is to inhibit GSK-3, leading to 3-
catenin stabilization and activation of the Wnt/-catenin pathway. A lack of effect could be due to a
failure in this step. Always include a positive control in your experiments, such as verifying increased
levels of B-catenin and its downstream targets (e.g., Cyclin D1) in treated groups via Western blot [3]
[2].

¢ Verify Dosage and Timing: Ensure you are using an effective dose (refer to the protocol table for 10-
30 mg/kg). The timing of administration is also critical and varies by model, ranging from a single
dose 20 minutes pre-injury [4] to daily injections for up to two weeks during the recovery phase [1].

¢ Check Solution Integrity: Vortex the stock and working solutions thoroughly to ensure they are well-
mixed and without particles. Using old or improperly stored stock solutions can lead to compound
degradation.

Q3: Are there any specific animal welfare considerations following intraperitoneal injection of
TWS119?

A: While the searched literature does not report specific adverse events, general best practices must be

followed:

¢ Aseptic Technique: Perform injections using aseptic techniques to prevent peritonitis [1].

e Post-operative Care: After surgery and injection, maintain animals on a heating pad until fully
recovered from anesthesia and monitor them regularly [1] [2].

e Body Weight Monitoring: Monitor body weight and general condition throughout the study period, as
these are general indicators of animal health.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://www.smolecule.com/products/s007607?utm_src=pdf-custom-synthesis
https://jneuroinflammation.biomedcentral.com/articles/10.1186/s12974-019-1660-8
https://jneuroinflammation.biomedcentral.com/articles/10.1186/s12974-019-1660-8
https://pmc.ncbi.nlm.nih.gov/articles/PMC4909586/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10833190/
https://www.sciencedirect.com/science/article/abs/pii/S0006899321004455
https://www.medchemexpress.com/TWS119.html?srsltid=AfmBOop5uzNabZr7kxlAWnF6rf4bnD-RRfcWoIFrxOEAu_tNAb5kt77j
https://www.invivochem.com/tws119.html
https://www.smolecule.com/products/b007607#tws119-intraperitoneal-injection-protocol
https://www.smolecule.com/products/b007607#tws119-intraperitoneal-injection-protocol
https://www.smolecule.com/products/b007607#tws119-intraperitoneal-injection-protocol
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s007607?utm_src=pdf-bulk
https://www.smolecule.com/products/s007607?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Smolecule Contact
) o Address: Ontario, CA 91761, United

Your Ultimate Destination for Small-Molecule (aka. States

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/products/s007607?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

